Cas no 1209794-22-8 (2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one
• CAS No: 1209794-22-8
• MF: C₁₉H₁₈FN₃O₃S
• MW: 387.427926540375
• CID: 5794319
• PubChem ID: 45540587
• Update Time: 2025-10-18

2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one
• F5596-0586
• VU0648233-1
• 2-((4-fluorophenyl)thio)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone
• AKOS024514774
• 1209794-22-8
• 2-(4-fluorophenyl)sulfanyl-1-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone

• Inchi： 1S/C19H18FN3O3S/c20-14-3-5-15(6-4-14)27-12-17(24)23-9-7-13(8-10-23)18-21-22-19(26-18)16-2-1-11-25-16/h1-6,11,13H,7-10,12H2
• InChI Key： VVVUKZRLKULRQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)=O

Computed Properties

• Exact Mass: 387.10529078g/mol
• Monoisotopic Mass: 387.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one

Recent Advances in the Study of 2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS: 1209794-22-8)

The compound 2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS: 1209794-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a furan-oxadiazole-piperidine scaffold, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a multi-step reaction sequence, highlighting its high yield and purity. The researchers employed NMR spectroscopy and mass spectrometry to confirm its structure, ensuring the accuracy of subsequent biological assays. The compound demonstrated notable inhibitory activity against specific kinases implicated in inflammatory pathways, suggesting its potential as a lead candidate for anti-inflammatory drug development. Molecular docking studies further revealed its binding affinity to the ATP-binding site of these kinases, providing a structural basis for its activity.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's effects on neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience investigated its ability to modulate sigma-1 receptors, which play a crucial role in neuroprotection. The compound exhibited promising neuroprotective effects in cellular models of oxidative stress, reducing neuronal apoptosis and improving mitochondrial function. These findings position it as a potential candidate for further development in treating conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's pharmacokinetic profile. A recent pharmacokinetic study published in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and moderate plasma half-life, though further optimization may be required to enhance its metabolic stability. These insights are critical for advancing the compound into later stages of drug development.

Overall, the growing body of research on 2-[(4-fluorophenyl)sulfanyl]-1-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one underscores its versatility and potential across multiple therapeutic areas. Future studies are expected to focus on structure-activity relationship (SAR) optimization, in vivo efficacy validation, and toxicological assessments to pave the way for clinical translation.